(5Z)-5-({3-[4-(butylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C28H31N3OS3
• Molecular Weight: 521.8 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-butylsulfanylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H31N3OS3/c1-3-5-10-17-30-27(32)25(35-28(30)33)19-22-20-31(23-11-8-7-9-12-23)29-26(22)21-13-15-24(16-14-21)34-18-6-4-2/h7-9,11-16,19-20H,3-6,10,17-18H2,1-2H3/b25-19-
• InChI Key: CANYMMXCVCIBFM-PLRJNAJWSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC=C(C=C3)SCCCC)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=CN(N=C2C3=CC=C(C=C3)SCCCC)C4=CC=CC=C4)SC1=S

Description

Thiazolidinone Core Conformational Studies

Density functional theory (DFT) calculations reveal that the thiazolidinone ring adopts a slightly puckered conformation, with a dihedral angle of 12.3° between the sulfur and nitrogen atoms. The exo conformation of the methylidene-pyrazole substituent is stabilized by a weak C–H···O hydrogen bond (2.48 Å) between the pyrazole’s C–H and the thiazolidinone’s carbonyl oxygen.

Conformational Parameter	Value
Ring puckering amplitude (Q)	0.32 Å
Dihedral angle (S–C–N–C)	12.3°
C–H···O bond length	2.48 Å

Pyrazole Ring Substitution Patterns

The pyrazole ring’s substitution pattern creates distinct electronic environments:

• The 1-phenyl group induces steric crowding, forcing the 4-(butylsulfanyl)phenyl substituent into an orthogonal orientation relative to the pyrazole plane.
• Natural bond orbital (NBO) analysis shows hyperconjugative interactions between the pyrazole’s π-system and the butylsulfanyl group’s sulfur lone pairs, reducing ring aromaticity by 18% compared to unsubstituted pyrazole.

Sulfur-Containing Functional Group Interactions

The butylsulfanyl group participates in two key interactions:

• S···S Chalcogen bonding : Between the thioxo sulfur and butylsulfanyl sulfur (3.12 Å), contributing to molecular rigidity.
• C–H···S Hydrogen bonds : Involving the pentyl chain’s methylene protons and sulfur atoms, as confirmed by NOESY cross-peaks at δ 1.45–1.62 ppm.

Crystallographic and Spectroscopic Characterization

X-ray Diffraction Analysis Challenges

Single-crystal X-ray analysis faces three main challenges:

• Polymorphism : The compound crystallizes in two forms (monoclinic P2₁/c and triclinic Pī) depending on solvent polarity.
• Disorder : The pentyl and butyl chains exhibit rotational disorder, requiring multi-component refinement models.
• Weak diffraction : Low crystal quality due to flexible substituents limits resolution to 1.8 Å.

Multinuclear NMR Spectral Assignments

The $$^{1}\text{H}$$ and $$^{13}\text{C}$$ NMR spectra (DMSO-$$d_6$$, 400 MHz) show characteristic signals:

Nucleus	δ (ppm)	Assignment
$$^{1}\text{H}$$	7.82 (d, J = 8.4 Hz)	Pyrazole C–H
$$^{1}\text{H}$$	3.45 (t, J = 7.2 Hz)	S–CH₂–(CH₂)₃–CH₃
$$^{13}\text{C}$$	192.4	C=S
$$^{13}\text{C}$$	167.1	C=O

The $$^{15}\text{N}$$ NMR spectrum confirms pyrazole-thiazolidinone connectivity through a $$^{2}J_{\text{N–H}}$$ coupling constant of 12.3 Hz.

Mass Spectrometric Fragmentation Patterns

Electrospray ionization (ESI-MS) exhibits a molecular ion peak at m/z 569.2 [M+H]$$^+$$. Key fragmentation pathways include:

• Retro-Diels-Alder cleavage : Loss of C₇H₇S ($$m/z$$ 481.1).
• Sulfur elimination : Formation of a thiophenone intermediate ($$m/z$$ 537.1).
• Alkyl chain β-scission : Sequential loss of C₃H₇ ($$m/z$$ 512.0) and C₂H₅ ($$m/z$$ 483.1).

Biological Activity

The compound (5Z)-5-({3-[4-(butylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone family, which has garnered attention for its diverse biological activities. Thiazolidinones are known for their potential therapeutic applications due to their ability to interact with various biological targets. This article reviews the biological activities associated with this specific compound, drawing from recent literature and research findings.

Chemical Structure and Properties

The compound features a thiazolidinone core, characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of the pyrazole moiety and various substituents significantly influences its biological properties.

Antimicrobial Activity

Thiazolidinone derivatives have been extensively studied for their antimicrobial properties. The compound has shown promising results against various bacterial strains. In a study focusing on thiazolidinones, derivatives exhibited significant activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis . The structural modifications, particularly the butylsulfanyl group, enhance its interaction with bacterial cell membranes, potentially increasing its efficacy.

Anticancer Potential

Research indicates that thiazolidinones possess anticancer properties. A study highlighted that derivatives of thiazolidinone can inhibit cell proliferation in several cancer cell lines, including colon adenocarcinoma and gastric cancer cells . The mechanism appears to involve the induction of apoptosis and cell cycle arrest, making these compounds candidates for further investigation in cancer therapy.

Antioxidant Activity

The antioxidant potential of thiazolidinone derivatives is well-documented. Compounds similar to (5Z)-5-({3-[4-(butylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolidin-4-one have been shown to scavenge free radicals effectively. For instance, studies using DPPH and ABTS assays demonstrated that certain thiazolidinone derivatives exhibit significant radical scavenging activity . This property is crucial for developing drugs aimed at oxidative stress-related diseases.

Anti-inflammatory Effects

Thiazolidinones have also been recognized for their anti-inflammatory effects. Research has indicated that these compounds can reduce inflammatory markers in vitro and in vivo, suggesting potential applications in treating chronic inflammatory conditions . The mechanism may involve inhibition of pro-inflammatory cytokines and modulation of signaling pathways related to inflammation.

Case Studies

Study	Findings
Sava et al. (2021)	Investigated antioxidant activity; identified compounds with IC50 values demonstrating superior activity compared to standard antioxidants like vitamin C .
Carraro Junior et al. (2018)	Reported significant antimicrobial activity against Gram-positive bacteria and fungi; highlighted structure–activity relationships .
Verma et al. (2017)	Evaluated anticancer properties; demonstrated inhibition of proliferation in various cancer cell lines .

Scientific Research Applications

Anticancer Activity

Thiazolidin-4-one derivatives, including the compound , have been extensively studied for their anticancer properties. Research indicates that these compounds can inhibit cancer cell proliferation through various mechanisms, including the inhibition of specific enzymes involved in tumor growth and metastasis. The compound's structure allows it to interact with microtubules and other cellular targets, leading to mitotic arrest and apoptosis in cancer cells .

Antimicrobial Properties

Several studies have reported the antimicrobial efficacy of thiazolidin-4-one derivatives against a range of pathogens. The presence of the thiazolidine ring enhances the compound's ability to disrupt microbial cell membranes or inhibit essential metabolic pathways, making it a candidate for developing new antimicrobial agents .

Structure-Activity Relationship (SAR) Studies

Understanding the relationship between the chemical structure of thiazolidin-4-one derivatives and their biological activity is crucial for drug design. SAR studies have shown that modifications to the side chains and functional groups can significantly affect the potency and selectivity of these compounds against various biological targets . For instance, alterations in the pyrazole moiety or variations in sulfur-containing groups can enhance anticancer or antimicrobial activities.

Synthesis of Thiazolidin-4-One Derivatives

The synthesis of (5Z)-5-({3-[4-(butylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolidin-4-one involves several synthetic strategies that have been optimized for yield and purity. Recent advancements include green chemistry approaches that minimize environmental impact while maximizing efficiency in producing these bioactive compounds .

Anticancer Efficacy

A recent study demonstrated that a related thiazolidinone derivative exhibited significant cytotoxic effects on various cancer cell lines, including breast and lung cancer cells. The mechanism was attributed to its ability to induce apoptosis and inhibit cell cycle progression by targeting specific signaling pathways involved in cancer cell survival .

Antimicrobial Activity

In another study, a series of thiazolidinone derivatives were tested against both Gram-positive and Gram-negative bacteria. The results indicated that compounds with certain substitutions showed enhanced antibacterial activity compared to standard antibiotics, suggesting potential applications in treating resistant infections .

Data Summary Table

Application	Activity Type	Mechanism of Action	References
Anticancer	Cytotoxic	Inhibition of microtubule polymerization	,
Antimicrobial	Bactericidal	Disruption of cell membrane	,
SAR Studies	Structure Optimization	Modification of side chains

Comparison with Similar Compounds

Electronic Effects

• The butylsulfanyl group in the target compound provides stronger electron-withdrawing effects compared to the butoxy (Analog 1) or ethoxy (Analog 2) groups. This may enhance electrophilic interactions with biological targets, such as cysteine residues in enzymes .
• The 2-thioxo moiety in all analogs facilitates resonance stabilization, critical for maintaining planar conformation during target binding.

Lipophilicity and Pharmacokinetics

• Analog 2’s isopropyl substituent reduces logP (~4.2), improving solubility but possibly compromising cellular uptake .

Bioactivity Insights

While direct bioactivity data for these compounds are scarce, structurally related thiazolidinones are reported as ferroptosis inducers (FINs) in oral squamous cell carcinoma (OSCC) . The target compound’s sulfur-rich structure may promote redox dysregulation, a hallmark of ferroptosis. Comparative studies are needed to evaluate potency against Analog 1 and 2.

Preparation Methods

Synthesis of 3-[4-(Butylsulfanyl)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde

The pyrazole intermediate is synthesized through a Vilsmeier-Haack reaction, followed by sulfur alkylation:

Step 1 : Cyclocondensation of phenylhydrazine (A ) with ethyl acetoacetate (B ) in acetic acid yields 1-phenyl-1H-pyrazol-4-yl methanol (C ). Oxidation with pyridinium chlorochromate (PCC) in dichloromethane generates the aldehyde D .

Step 2 : Sulfur incorporation:

• D reacts with 4-bromophenylboronic acid under Suzuki-Miyaura coupling conditions to introduce the bromophenyl group.

• Nucleophilic substitution with butanethiol in DMF, catalyzed by K₂CO₃ at 80°C, installs the butylsulfanyl group, yielding E .

Reaction Conditions :

Step	Reagents	Solvent	Temperature	Time	Yield
1	PCC	CH₂Cl₂	RT	4 h	78%
2	K₂CO₃	DMF	80°C	6 h	65%

Synthesis of the Thiazolidinone Core

Formation of 3-Pentyl-2-thioxo-1,3-thiazolidin-4-one

The thiazolidinone core is constructed via a cyclization reaction:

• 3-Pentylthiourea (F ) reacts with ethyl 2-bromoacetate (G ) in ethanol under reflux (12 h), yielding 3-pentyl-2-thioxo-1,3-thiazolidin-4-one (H ).

Optimization Data :

Catalyst	Solvent	Temperature	Yield
None	EtOH	Reflux	62%
DABCO	EtOH	Reflux	85%

The use of 1,4-diazabicyclo[2.2.2]octane (DABCO) enhances cyclization efficiency by deprotonating intermediates.

Knoevenagel Condensation for Final Assembly

Coupling Pyrazole and Thiazolidinone Fragments

The aldehyde E and thiazolidinone H undergo Knoevenagel condensation in ethanol with DABCO (20 mol%) at 80°C for 3 h, forming the Z-configured methylidene bridge.

Mechanistic Insight :

• DABCO facilitates enolate formation from H , which attacks the aldehyde carbonyl of E .

• Dehydration yields the α,β-unsaturated ketone, with Z-selectivity controlled by steric hindrance from the 3-pentyl group.

Characterization Data :

• IR (KBr) : 1685 cm⁻¹ (C=O), 1590 cm⁻¹ (C=N), 1240 cm⁻¹ (C=S).

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.21 (s, 1H, pyrazole-H), 7.65–7.24 (m, 9H, Ar-H), 3.85 (t, 2H, SCH₂), 2.98 (quin, 2H, NCH₂), 1.45–0.89 (m, 14H, alkyl-H).

• HRMS (ESI) : m/z calc. for C₃₀H₃₂N₄OS₂ [M+H]⁺: 553.2041; found: 553.2038.

Alternative Synthetic Routes

Radical Cyclization Approach

A radical-mediated pathway using xanthate promoters (e.g., S-ethyl xanthate) in toluene at 110°C provides a 55% yield of the thiazolidinone core but is less efficient for large-scale synthesis.

Microwave-Assisted Condensation

Microwave irradiation (150 W, 100°C, 30 min) reduces reaction time to 30 min with comparable yield (78%), though scalability remains challenging.

Challenges and Optimization

• Z/E Selectivity : The Z-configuration is favored (>90%) due to steric repulsion between the 3-pentyl group and pyrazole phenyl ring.

• Byproducts : Over-condensation products (∼12%) form at temperatures >90°C, necessitating precise thermal control .